1-[4-(1-azepanylmethyl)benzoyl]indoline

• IUPAC Name: [4-(azepan-1-ylmethyl)phenyl]-(2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C22H26N2O/c25-22(24-16-13-19-7-3-4-8-21(19)24)20-11-9-18(10-12-20)17-23-14-5-1-2-6-15-23/h3-4,7-12H,1-2,5-6,13-17H2
• InChI Key: DTQJNJJPXDFINW-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CC2=CC=C(C=C2)C(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C22H26N2O
• Molecular Weight: 334.5 g/mol

Description

1-[4-(1-Azepanylmethyl)benzoyl]indoline is a synthetic indoline derivative featuring a benzoyl group substituted at the 4-position with a 1-azepanylmethyl moiety. Indoline derivatives are known for diverse biological activities, including antimicrobial, receptor antagonism, and enzyme modulation, depending on substituents .

Comparison with Similar Compounds

Table 1: Key Structural Features and Activities of Indoline Derivatives

Compound Name	Substituents/Modifications	Biological Activity	Source
1-[4-(1-Azepanylmethyl)benzoyl]indoline	4-position: 1-azepanylmethyl-benzoyl	Not explicitly reported (inferred from analogs)	N/A
Indoline derivatives (6a-k)	Varied sulfonamide/benzoyl groups	Antibacterial, antifungal (MIC: 6a-k tested; 6b, 6c inactive)
5-[2-[4-[(Substituted phenoxy)alkyl]piperazin-1-yl]propyl]indoline	Piperazine-phenoxyalkyl chain at 5-position	α1-AR antagonism (pA2 > 7.50)
1-[(4-Chlorophenyl)acetyl]indoline	4-chlorophenylacetyl at 1-position	No activity reported (structural analog)
1-(4-(Trifluoromethyl)phenyl)indoline	4-CF3-phenyl at 1-position	Synthetic intermediate (72–73% yield)

Key Observations:

• Substituent Position and Activity : Derivatives with benzoyl/sulfonamide groups at the 4-position (e.g., compounds 6a-k) exhibit strong antimicrobial activity, whereas modifications at the 1-position (e.g., 1-[(4-chlorophenyl)acetyl]indoline) lack reported bioactivity . This suggests that the 4-position is critical for functional efficacy.
• Receptor Specificity: Incorporation of a piperazine-phenoxyalkyl chain at the 5-position () confers α1-adrenoceptor antagonism, highlighting the role of nitrogen-containing heterocycles in receptor targeting.

Physicochemical and Pharmacokinetic Properties

Table 3: Molecular Properties of Selected Compounds

Compound	Molecular Weight (g/mol)	Formula	Purity	Source
1-[4-(1-Azepanylmethyl)benzoyl]indoline	~348.5 (estimated)	C22H24N2O	N/A	Calculated
1-[4-(Dimethylamino)benzoyl]pyrrolidin-3-amine	233.31	C13H19N3O	≥95%
1-[(4-Chlorophenyl)acetyl]indoline	271.74	C16H14ClNO	Not reported

Key Observations:

• The azepane group increases molecular weight and lipophilicity compared to smaller heterocycles (e.g., pyrrolidine in ), which may influence bioavailability and blood-brain barrier penetration.
• Chlorine or trifluoromethyl substituents () enhance metabolic stability but may reduce solubility .